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Compound of Interest

Compound Name: LY2940094

Cat. No.: B608728

For Researchers, Scientists, and Drug Development Professionals

Introduction

LY2940094 is a potent and selective antagonist of the Nociceptin/Orphanin FQ (N/OFQ)
receptor (NOP), also known as the opioid receptor-like 1 (ORL1).[1][2] The NOP receptor is a
G protein-coupled receptor (GPCR) involved in a wide range of physiological and pathological
processes, including pain, mood, and addiction.[3][4] As an antagonist, LY2940094 blocks the
receptor's activation by its endogenous ligand, N/OFQ, making it a valuable tool for studying
the NOP receptor signaling pathway and for preclinical research in areas such as depression
and substance abuse disorders.[5] Proper dissolution and handling of LY2940094 are critical
for obtaining reliable and reproducible results in in vitro experiments.

Data Presentation: Solubility and Storage of
LY2940094

The solubility of LY2940094 is a key factor in the preparation of stock and working solutions.
The following tables summarize the solubility data and recommended storage conditions.

Table 1: Solubility of LY2940094 in Common Solvents
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Solvent Concentration Notes
Use of newly opened,
anhydrous DMSO is
DMSO 41.67 mg/mL (86.64 mM) recommended. Ultrasonic

treatment may be required to

fully dissolve the compound.[1]

10% DMSO, 40% PEG300,

) = 2.08 mg/mL (4.32 mM)
5% Tween-80, 45% Saline

This vehicle is primarily for in
vivo use but indicates the
possibility of using co-solvents
to maintain solubility in

agueous solutions.[1]

20% Captisol in 25 mM

Not specified
phosphate buffer (pH 3)

Used for oral administration in

animal models.[6][7]

Table 2: Recommended Storage Conditions for LY2940094 Stock Solution (in DMSO)

Temperature Storage Period Recommendations
Recommended for long-term
storage. Aliquot to avoid

-80°C Up to 6 months
repeated freeze-thaw cycles.
[1]

Suitable for short-term storage.

-20°C Up to 1 month Aliquot to minimize freeze-

thaw cycles.[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock

Solution of LY2940094 in DMSO

This protocol describes the preparation of a 10 mM stock solution of LY2940094 in dimethyl

sulfoxide (DMSO).
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Materials:

LY2940094 powder

Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic bath

Procedure:

o Calculate the required amount of LY2940094: The molecular weight of LY2940094 is 481.01
g/mol . To prepare 1 mL of a 10 mM stock solution, weigh out 4.81 mg of LY2940094 powder.

o Dissolution: Add the weighed LY2940094 to a sterile vial. Add the appropriate volume of
anhydrous DMSO (e.g., 1 mL for a 10 mM solution).

o Solubilization: Tightly cap the vial and vortex for 2-3 minutes. If the compound is not fully
dissolved, sonicate the vial in an ultrasonic bath for 10-15 minutes. Visually inspect the
solution to ensure it is clear and free of particulates.[1]

 Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, tightly
sealed vials to minimize the number of freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture Experiments

This protocol details the dilution of the DMSO stock solution into an aqueous cell culture
medium. To avoid precipitation of the hydrophobic compound, a serial dilution approach is
recommended.

Materials:

e 10 mM LY2940094 stock solution in DMSO
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« Sterile cell culture medium appropriate for your cell line
« Sterile tubes for dilution
Procedure:

» Determine the Final Concentration: Decide on the final concentrations of LY2940094
required for your experiment. Effective concentrations in cell-based assays can range from
nanomolar to micromolar.[6]

e Maintain Low DMSO Concentration: It is crucial to keep the final concentration of DMSO in
the cell culture medium as low as possible, ideally < 0.1%, to avoid solvent-induced
cytotoxicity or off-target effects. Most cell lines can tolerate up to 0.5% DMSO, but this
should be determined empirically for your specific cell type.[1][8]

 Serial Dilution: a. Intermediate Dilution: First, prepare an intermediate dilution of the 10 mM
stock solution in cell culture medium. For example, to prepare a 100 uM working solution
from a 10 mM stock, you can perform a 1:100 dilution (e.g., add 10 pL of 10 mM stock to 990
pL of culture medium). Mix thoroughly by gentle pipetting or vortexing. b. Final Dilution: Add
the appropriate volume of the intermediate dilution to your cell culture wells to achieve the
desired final concentration. For example, to achieve a final concentration of 1 uM in 1 mL of
culture, add 10 uL of the 100 uM intermediate solution.

e Vehicle Control: Always include a vehicle control in your experiments. This should contain
the same final concentration of DMSO as the highest concentration of LY2940094 used in
your experiment.

» Precipitation Check: After adding the compound to the medium, visually inspect for any signs
of precipitation. If precipitation occurs, you may need to lower the final concentration or use a
lower concentration intermediate stock solution.

Mandatory Visualizations
Signaling Pathway of LY2940094 Action

The following diagram illustrates the signaling pathway of the NOP receptor and the
mechanism of action of LY2940094.
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Caption: NOP receptor signaling and LY2940094 antagonism.
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Experimental Workflow for LY2940094 Solution
Preparation

The diagram below outlines the workflow for preparing LY2940094 solutions for in vitro

experiments.
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Caption: Workflow for LY2940094 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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